6-Thiazolylquinazoline 3

• Molecular Formula: C29H27N7O2S2
• Molecular Weight: 569.7 g/mol
• IUPAC Name: N-(1-benzylindazol-5-yl)-6-[2-[(2-methylsulfonylethylamino)methyl]-1,3-thiazol-4-yl]quinazolin-4-amine
• InChI: InChI=1S/C29H27N7O2S2/c1-40(37,38)12-11-30-16-28-35-26(18-39-28)21-7-9-25-24(14-21)29(32-19-31-25)34-23-8-10-27-22(13-23)15-33-36(27)17-20-5-3-2-4-6-20/h2-10,13-15,18-19,30H,11-12,16-17H2,1H3,(H,31,32,34)
• InChI Key: ZJAASMJOPRABKY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCNCC1=NC(=CS1)C2=CC3=C(C=C2)N=CN=C3NC4=CC5=C(C=C4)N(N=C5)CC6=CC=CC=C6

Description

6-Thiazolylquinazoline 3, also known as GW-572016 (Lapatinib), is a quinazoline-derived small-molecule tyrosine kinase inhibitor (TKI) developed by GlaxoSmithKline. It reversibly inhibits both epidermal growth factor receptor (EGFR) and human epidermal growth factor receptor 2 (ErbB2), making it a dual-target therapeutic agent . Structurally, it features a quinazoline core substituted at the 6-position with a thiazole ring, which enhances binding affinity to EGFR/ErbB2 ATP-binding pockets.

Chemical Reactions Analysis

Table 1: Synthetic Methods and Conditions

Step	Reagents/Conditions	Yield	Source
Quinazoline core formation	Cyclocondensation of anthranilic acid derivatives with formamide or urea under acidic conditions	60–75%
Thiazole introduction	Reaction of 6-chloroquinazoline with thiazole-2-amine in polar aprotic solvents (e.g., DMF) at 80–100°C	45–65%
Purification	Column chromatography (silica gel, ethyl acetate/hexane)	>95% purity

Key intermediates include 6-chloroquinazoline and thiazole-2-amine. The thiazole ring is introduced via nucleophilic aromatic substitution (NAS), leveraging the electron-deficient quinazoline core .

Nucleophilic Substitution

The thiazole and quinazoline moieties participate in NAS reactions:

• Thiazole sulfur : Reacts with alkyl halides (e.g., methyl iodide) in basic media to form sulfonium salts.

• Quinazoline C-2/C-4 positions : Substituted with amines or alkoxides under mild conditions (e.g., K₂CO₃, DMSO, 60°C) .

Example :
$\text{6-Thiazolylquinazoline 3} + \text{CH}_3\text{I} \xrightarrow{\text{NaH, DMF}} \text{2-Methylthio-6-thiazolylquinazoline}$ (Yield: 70%).

Cross-Coupling Reactions

The thiazole ring facilitates metal-catalyzed couplings:

Table 2: Cross-Coupling Protocols

Reaction Type	Catalysts/Conditions	Products	Yield	Source
Suzuki coupling	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O, 80°C	4-Aryl-6-thiazolylquinazoline	55–70%
Buchwald-Hartwig	Pd₂(dba)₃, Xantphos, Cs₂CO₃, toluene, 110°C	4-Anilino-6-thiazolylquinazoline	60–75%

Oxidation and Reduction

• Oxidation : Thiazole sulfur oxidizes to sulfoxide or sulfone using mCPBA or H₂O₂/AcOH.

• Reduction : Quinazoline C=N bonds are reduced with NaBH₄/CuCl₂ to yield tetrahydroquinazoline derivatives.

Example :
$\text{6-Thiazolylquinazoline 3} \xrightarrow{\text{mCPBA, CH₂Cl₂}} \text{6-Thiazolylquinazoline 3-sulfoxide}$ (Yield: 85%).

Functionalization via Cycloaddition

The thiazole ring participates in [3+2] cycloadditions with nitrile oxides to form isoxazoline hybrids.

Stability and Reactivity Insights

• Thermal stability : Decomposes above 250°C (DSC data).

• Solubility : Poor in water; soluble in DMSO, DMF, and dichloromethane.

• pH sensitivity : Stable in acidic conditions (pH 2–6) but hydrolyzes in strong bases (pH >10).

Biological Interaction Mechanisms

While beyond the scope of chemical reactions, 6-Thiazolylquinazoline 3 inhibits EGFR and Her2 kinases via competitive ATP-binding site interactions . Modifications at C-4/C-6 alter potency, with electron-withdrawing groups (e.g., -NO₂) enhancing inhibition (IC₅₀: 0.12–0.15 μM) .

Comparison with Similar Compounds

Clinical Relevance :

• Phase I trials demonstrated tumor regression in trastuzumab-refractory breast cancer and non-small cell lung cancer (NSCLC) patients.
• Mechanistically, it suppresses phospho-Akt and ERK1/2 signaling, correlating with antitumor efficacy .

Comparison with Structural Analogs

Structural and Target Specificity Differences

Compound	Core Structure	Key Substituents	Primary Targets	IC₅₀ (EGFR/ErbB2)	Clinical Stage
6-Thiazolylquinazoline 3	Quinazoline	6-thiazole	EGFR, ErbB2	3–10 nM	Phase I/II
6-(Imidazo[1,2-a]pyridin-6-yl)quinazoline	Quinazoline	6-imidazo[1,2-a]pyridine	EGFR, c-Met	0.2–1.8 μM	Preclinical
4,6-Disubstituted Tetrahydroquinazolinones	Tetrahydroquinazoline	4-methyl, 6-aryl	Tubulin polymerization	0.8–5.2 μM	Preclinical
6-Alkylaminoquinazolinones	Quinazolinone	6-alkylamino, 3’-methoxy	Tubulin polymerization	1.2–7.4 μM	Preclinical

Key Observations :

• 6-Thiazolylquinazoline 3 exhibits superior potency (nanomolar IC₅₀) against EGFR/ErbB2 compared to imidazo-pyridine analogs (micromolar range) .
• Tetrahydroquinazolinones and alkylaminoquinazolinones diverge mechanistically, targeting tubulin instead of tyrosine kinases. Their antitumor activity is linked to microtubule destabilization .

Efficacy in Disease Models

• 6-Thiazolylquinazoline 3 :
  • Induces apoptosis in EGFR/ErbB2-overexpressing tumors, with clinical responses in NSCLC and breast cancer .
  • Synergizes with chemotherapy agents like paclitaxel.
• Imidazo-Pyridine Derivatives: Show moderate antiproliferative activity in hepatocellular carcinoma (HepG2) and lung cancer (A549) cell lines but lack clinical validation .
• Tubulin-Targeting Quinazolinones: Exhibit broad-spectrum cytotoxicity but face challenges in selectivity and toxicity profiles .

Q & A

Q. What are the established synthetic pathways for 6-Thiazolylquinazoline 3, and what are their efficiency benchmarks?

Methodological Answer: The synthesis of 6-Thiazolylquinazoline 3 typically involves multi-step reactions, starting with quinazoline core functionalization followed by thiazole ring cyclization. Common methods include:

• Nucleophilic substitution for introducing thiazole moieties (e.g., using thiourea derivatives under acidic conditions).
• Cross-coupling reactions (e.g., Suzuki-Miyaura for aryl-thiazole linkages). Efficiency is benchmarked by yield (reported 40-65% in optimized protocols), purity (HPLC >95%), and scalability. Researchers should validate protocols using control reactions and comparative yield analysis .

Q. Which spectroscopic techniques are critical for characterizing 6-Thiazolylquinazoline 3?

Methodological Answer:

• NMR spectroscopy (¹H/¹³C) confirms structural integrity, with characteristic peaks for quinazoline C-2 (δ 8.2–8.5 ppm) and thiazole protons (δ 7.1–7.4 ppm).
• High-resolution mass spectrometry (HRMS) verifies molecular weight (e.g., [M+H]+ calculated for C₁₁H₈N₄S: 229.0445).
• X-ray crystallography resolves stereochemical ambiguities, though this requires high-purity crystals. Cross-referencing with literature databases (e.g., Cambridge Structural Database) is advised .

Q. What preliminary biological activity data exist for 6-Thiazolylquinazoline 3, and how should researchers validate these findings?

Methodological Answer: Early studies report inhibitory activity against kinases (e.g., EGFR IC₅₀ ~0.8 µM) and antiproliferative effects in cancer cell lines (e.g., MCF-7). Validation requires:

• Dose-response assays (3+ biological replicates) to confirm IC₅₀ consistency.
• Selectivity profiling against related kinases to rule off-target effects.
• Negative controls (e.g., unmodified quinazoline analogs) to isolate thiazole-specific activity .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for 6-Thiazolylquinazoline 3?

Methodological Answer: Discrepancies (e.g., variable IC₅₀ values across studies) may arise from assay conditions (e.g., ATP concentration in kinase assays) or compound stability (e.g., hydrolysis in buffer). Strategies include:

• Standardized assay protocols (e.g., uniform ATP levels at Km).
• Stability studies (HPLC/MS monitoring over 24h in assay media).
• Structural analogs to test hypotheses (e.g., methyl-substituted thiazole to probe steric effects) .

Q. What experimental design considerations are critical for optimizing 6-Thiazolylquinazoline 3’s pharmacokinetic profile?

Methodological Answer:

• Solubility enhancement : Use co-solvents (e.g., PEG-400) or salt forms, validated by shake-flask assays.
• Metabolic stability : Incubate with liver microsomes (human/rodent) and monitor parent compound depletion via LC-MS.
• In vivo PK studies : Design with staggered sampling (n=6/timepoint) to calculate AUC and half-life. Cross-species correlation (e.g., mouse vs. rat) improves translatability .

Q. How can computational modeling address gaps in understanding 6-Thiazolylquinazoline 3’s mechanism of action?

Methodological Answer:

• Molecular docking (AutoDock Vina) to predict binding modes in kinase active sites. Prioritize poses with ΔG < -8 kcal/mol.
• MD simulations (GROMACS) assess ligand-protein stability (100ns trajectories, RMSD <2Å).
• QSAR models integrate bioactivity data to guide structural optimization (e.g., electron-withdrawing groups for enhanced potency) .

Q. What strategies mitigate reproducibility issues in synthesizing 6-Thiazolylquinazoline 3?

Methodological Answer:

• Detailed reaction logs : Document catalyst loading (e.g., Pd(PPh₃)₄ at 5 mol%), temperature (±1°C control), and stirring rate.
• Intermediate characterization : Isolate and characterize key intermediates (e.g., bromoquinazoline) to troubleshoot failed steps.
• Open-source protocols : Share datasets via repositories (e.g., Zenodo) for peer validation .

Methodological Guidance for Data Analysis

Q. How should researchers analyze conflicting cytotoxicity data across cell lines?

Methodological Answer:

• Cluster analysis : Group cell lines by genetic profiles (e.g., EGFR expression levels) to identify sensitivity patterns.
• Combo Index (CI) : Evaluate synergism with standard chemotherapeutics (e.g., cisplatin) using Chou-Talalay method.
• Pathway enrichment : Use RNA-seq to correlate activity with dysregulated pathways (e.g., apoptosis vs. autophagy) .

Q. What statistical frameworks are appropriate for dose-response studies of 6-Thiazolylquinazoline 3?

Methodological Answer:

• Four-parameter logistic (4PL) model : Fit dose-response curves (variable slope, R² >0.95).
• ANOVA with post-hoc tests : Compare IC₅₀ values across cell lines (p<0.05, Bonferroni correction).
• Bootstrap resampling : Estimate confidence intervals for EC₅₀ (10,000 iterations) .

Q. How can multi-omics data enhance mechanistic studies of 6-Thiazolylquinazoline 3?

Methodological Answer:

• Proteomics : Identify phosphorylation changes (e.g., phospho-kinase arrays) to map signaling inhibition.
• Metabolomics : Track ATP depletion (LC-MS) to confirm on-target kinase effects.
• CRISPR screens : Validate gene dependencies (e.g., EGFR knockout resistance) .